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Compound of Interest

Compound Name: 2-Amino-3,5-diiodobenzoic acid

Cat. No.: B181744 Get Quote

An In-Depth Technical Guide to 3,5-
Diiodoanthranilic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Diiodoanthranilic acid, also known as 2-amino-3,5-diiodobenzoic acid, is a halogenated

derivative of anthranilic acid. Its structural features, including the presence of two iodine atoms

on the aromatic ring, an amino group, and a carboxylic acid group, make it a compound of

interest for various chemical and pharmaceutical applications. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 3,5-diiodoanthranilic

acid, detailed experimental protocols for its synthesis and analysis, and an exploration of its

potential biological significance.

Physical and Chemical Properties
The physical and chemical properties of 3,5-diiodoanthranilic acid are crucial for its handling,

characterization, and application in research and development. The available data, including

experimentally determined and predicted values, are summarized below.

Table 1: Physical Properties of 3,5-Diiodoanthranilic
Acid
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Property Value Reference

CAS Number 609-86-9 [1]

Molecular Formula C₇H₅I₂NO₂ [1]

Molecular Weight 388.93 g/mol [1]

Appearance
White to gray to brown

powder/crystal
[1]

Melting Point 241-243 °C [1]

Boiling Point (Predicted) 441.9 ± 45.0 °C [1]

Density (Estimated) 2.3815 g/cm³ [1]

pKa (Predicted) 4.24 ± 0.10 [1]

Solubility

Information not readily

available. Expected to have

low solubility in water and

higher solubility in organic

solvents like DMSO and DMF.

Chemical Identifiers
IUPAC Name: 2-Amino-3,5-diiodobenzoic acid

Synonyms: 3,5-Diiodoanthranilic acid

InChI: InChI=1S/C7H5I2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)

InChIKey: RFIBDMCPIREZKC-UHFFFAOYSA-N

SMILES: C1=C(C(=C(C=C1I)I)N)C(=O)O

Experimental Protocols
Detailed experimental procedures are essential for the synthesis, purification, and analysis of

3,5-diiodoanthranilic acid in a laboratory setting.
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Synthesis of 3,5-Diiodoanthranilic Acid
A common method for the synthesis of halogenated anthranilic acids involves the direct

halogenation of anthranilic acid. While a specific detailed protocol for the 3,5-diiodo derivative

is not readily available, a procedure for the synthesis of the related 5-iodoanthranilic acid can

be adapted.[2] The synthesis of 2-amino-3,5-diiodobenzoic acid has been reported, and its

characterization by single-crystal X-ray diffraction, FT-IR, and UV-Vis spectroscopy has been

performed.[3]

Conceptual Synthesis Workflow:
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Anthranilic Acid

Iodination Reaction

Iodinating Reagent (e.g., I₂, ICl) Solvent (e.g., Acetic Acid, Water)

Crude 3,5-Diiodoanthranilic Acid

Purification (e.g., Recrystallization)

Pure 3,5-Diiodoanthranilic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,5-Diiodoanthranilic
Acid

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Target Identification
(e.g., Proteomics, Affinity Chromatography)

Identifies initial biological effect

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Identifies molecular target

In Vivo Studies
(Animal Models)

Confirms mechanism of action

Lead Compound for
Drug Development

Validates therapeutic potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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